Cas no 76798-65-7 (Pentanoic acid, 4-oxo-, compd. with 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((5-(methylthio)-1,3,4-oxadizaol-2-yl)carbonyl)piperazine (1:1))

• Product Name: Pentanoic acid, 4-oxo-, compd. with 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((5-(methylthio)-1,3,4-oxadizaol-2-yl)carbonyl)piperazine (1:1)
• CAS No: 76798-65-7
• MF: C₂₃H₂₉N₇O₇S
• MW: 547.58406329155
• CID: 565309
• PubChem ID: 21312538
• Update Time: 2025-04-19

Pentanoic acid, 4-oxo-, compd. with 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((5-(methylthio)-1,3,4-oxadizaol-2-yl)carbonyl)piperazine (1:1) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-, compd. with 1-(4-amino-6,7-dimethoxy-2-quinazolinyl)-4-((5-(methylthio)-1,3,4-oxadizaol-2-yl)carbonyl)piperazine (1:1)
• tiodazosin levulinate
• 21CC6UVV2J
• UNII-21CC6UVV2J
• [4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]-(5-methylsulfanyl-1,3,4-oxadiazol-2-yl)methanone;4-oxopentanoic acid
• Q27253544
• SCHEMBL11513926
• BR-5111R
• 76798-65-7

• Inchi： 1S/C18H21N7O4S.C5H8O3/c1-27-12-8-10-11(9-13(12)28-2)20-17(21-14(10)19)25-6-4-24(5-7-25)16(26)15-22-23-18(29-15)30-3;1-4(6)2-3-5(7)8/h8-9H,4-7H2,1-3H3,(H2,19,20,21);2-3H2,1H3,(H,7,8)
• InChI Key： NIDVOMJMOVCWQI-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C(N2CCN(C3N=C(C4C=C(C(=CC=4N=3)OC)OC)N)CC2)=O)O1.O=C(C)CCC(=O)O

Computed Properties

• Exact Mass: 547.18491746g/mol
• Monoisotopic Mass: 547.18491746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 703
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų